Cas no 1401666-11-2 ((S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one)

• Product Name: (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
• CAS No: 1401666-11-2
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 2158678
• Update Time: 2025-07-22

(S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(s)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
• (S)-2-Amino-1-((S)-3-(isopropyl(methyl)amino)pyrrolidin-1-yl)propan-1-one
• AM97687
• (S)-2-Amino-1-[(S)-3-(isopropylmethylamino)pyrrolidin-1-yl]propan-1-one
• (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one

• Inchi： 1S/C11H23N3O/c1-8(2)13(4)10-5-6-14(7-10)11(15)9(3)12/h8-10H,5-7,12H2,1-4H3/t9-,10-/m0/s1
• InChI Key： IFBTYPAODSZQII-UWVGGRQHSA-N
• SMILES： O=C([C@H](C)N)N1CC[C@@H](C1)N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one

Recent Advances in the Study of (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS: 1401666-11-2)

The compound (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS: 1401666-11-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. The researchers employed a chiral auxiliary approach, which allowed for the precise control of stereochemistry, a critical factor in the compound's biological activity. This advancement has significant implications for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one have revealed its potent activity as a modulator of neurotransmitter systems. In vitro and in vivo studies have shown that the compound exhibits high affinity for specific receptors, including dopamine and serotonin receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. Notably, a recent preclinical study highlighted its ability to cross the blood-brain barrier efficiently, a desirable property for CNS-targeted therapeutics.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into the binding interactions between (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one and its target receptors, elucidating the structural basis for its selectivity and efficacy. Such findings are invaluable for the design of next-generation analogs with improved pharmacokinetic and pharmacodynamic profiles.

In addition to its CNS applications, recent research has explored the potential of (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one in other therapeutic areas. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its anti-inflammatory properties, mediated through the inhibition of key pro-inflammatory cytokines. This dual functionality underscores the compound's versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in the development of (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one as a clinical candidate. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is focused on addressing these challenges through structural modifications and advanced drug delivery systems.

In conclusion, (S)-2-Amino-1-[(S)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS: 1401666-11-2) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features, combined with its diverse pharmacological activities, make it a promising candidate for further development. Continued exploration of its therapeutic potential and optimization of its properties will be critical in translating these findings into clinical applications.